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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cross-reactivity of various compounds in
commercially available opioid immunoassays, with a specific focus on the alkaloid rheadine.
While numerous substances are known to produce false-positive results in these screening
tests, a review of current scientific literature reveals no documented evidence of cross-reactivity
for rheadine, a principal alkaloid found in the common poppy (Papaver rhoeas).

Introduction to Opioid Immunoassay Cross-
Reactivity

Screening immunoassays for opioids are designed to be sensitive to morphine and codeine.
However, due to structural similarities, other opioid compounds and even some structurally
unrelated molecules can bind to the antibodies used in these tests, leading to a false-positive
result. This phenomenon is known as cross-reactivity. Confirmatory testing using more specific
methods like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-
tandem mass spectrometry (LC-MS/MS) is essential to differentiate true positives from false
positives.

While the consumption of poppy seeds from Papaver somniferum (opium poppy) can lead to
positive opiate tests due to the presence of morphine and codeine, the distinct alkaloid profile
of Papaver rhoeas (common poppy), which includes rheadine, does not appear to pose a
similar risk based on available data.
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Comparative Analysis of Cross-Reactivity

The following table summarizes the cross-reactivity of various compounds in common opioid
Immunoassays. It is important to note the absence of rheadine in this list, reflecting the lack of
scientific evidence for its cross-reactivity.
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Cross-Reactivity

Compound Class with Opiate Supporting Data
Immunoassays
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opiate immunoassays.
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] ] o Can cause false- ] ]
Rifampin Antibiotic - with some opiate
positive results. _
screening tests.

Experimental Protocols

A standardized method for evaluating the cross-reactivity of a compound in an immunoassay
involves spiking a known concentration of the substance into drug-free urine and observing the
response of the assay.

General Protocol for Cross-Reactivity Testing

o Preparation of Stock Solutions: A pure standard of the test compound (e.g., rheadine) is
dissolved in a suitable solvent (e.g., methanol, ethanol, or deionized water) to create a high-
concentration stock solution.

o Serial Dilutions: The stock solution is serially diluted with drug-free human urine to create a
range of test concentrations.

o Immunoassay Analysis: Each concentration of the spiked urine is analyzed using the opioid
immunoassay according to the manufacturer's instructions. A negative control (drug-free
urine) and positive controls (urine spiked with known concentrations of morphine or other
target opiates) are run alongside the test samples.

o Determination of Cross-Reactivity: The concentration of the test compound that produces a
result equivalent to the assay's cutoff concentration for the target opiate (e.g., 300 ng/mL for
morphine) is determined. The percent cross-reactivity is then calculated using the following
formula:

% Cross-Reactivity = (Cutoff Concentration of Target Analyte / Concentration of Test
Compound giving a response equal to the cutoff) x 100
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Logical Flow of Urine Drug Screening

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Initial Screening

Urine Sample Collection

Opioid Immunoassay

RN

/elow Cutoff \)ove Cutoff
Result Interpretation\

Negative Result Presumptive Positive Result

Confirmgtory Testing

y

GC-MS or LC-MS/MS Analysis

Target Opioid Absent

Target Opioid Detected (Cross-reactivity)

True Positive False Positive

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Analytes

Morphine
(QELCED)

igh Affinity Binding

Cross-Reactant

(e.0., other oplolds) Immunoassay Antibody

Lower Affinity Binding

Antibody Binding Site

Rheadine
(No known binding)

Unrelated Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [No Evidence of Rheadine Cross-reactivity in Opioid
Immunoassays: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15124775#cross-reactivity-of-rheadine-in-
immunoassays-for-opioids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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